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Introduction
12-Hydroxyalbrassitriol is a drimane sesquiterpenoid, a class of C15 bicyclic natural products

known for their diverse and significant biological activities.[1] This compound was first isolated

from cultures of the fungus Penicillium sp., obtained from a soil sample in the Datun tin mine

tailings area in Yunnan, China.[2] Its discovery has contributed to the growing interest in fungal

drimane-type sesquiterpenoids as a source of novel chemical entities with potential therapeutic

applications.[1] This technical guide provides a comprehensive overview of the chemical

structure, spectroscopic data, and reported biological activity of 12-Hydroxyalbrassitriol,
along with detailed experimental protocols for its characterization and evaluation.

Chemical Structure and Properties
The chemical structure of 12-Hydroxyalbrassitriol was elucidated through extensive

spectroscopic analysis, including High-Resolution Electrospray Ionization Mass Spectrometry

(HRESIMS) and various Nuclear Magnetic Resonance (NMR) techniques.[2]

Table 1: Physicochemical Properties of 12-Hydroxyalbrassitriol
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Property Value Reference

Molecular Formula C₁₅H₂₆O₄ [2]

Molecular Weight 270.4 g/mol [2]

CAS Number 2193060-23-8

Appearance Powder

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone

[3]

Spectroscopic Data
The structural assignment of 12-Hydroxyalbrassitriol was based on the following key

spectroscopic data.

High-Resolution Electrospray Ionization Mass Spectrometry (HRESIMS): The molecular

formula of C₁₅H₂₆O₄ was established from the HRESIMS data, which showed a sodium adduct

ion [M + Na]⁺ at m/z 293.1729. This corresponds to three degrees of unsaturation.[2]

Nuclear Magnetic Resonance (NMR) Spectroscopy: The ¹H and ¹³C NMR data were crucial for

determining the connectivity and stereochemistry of the molecule. The spectra revealed the

presence of three tertiary methyl groups, two oxymethylenes, an oxymethine, and an olefinic

proton. The ¹³C NMR and DEPT experiments identified 15 carbon resonances, including an

oxygenated quaternary carbon, two oxygenated methylenes, one oxygenated methine, and two

olefinic carbons.[2]

Table 2: ¹H and ¹³C NMR Spectroscopic Data for 12-Hydroxyalbrassitriol (in CDCl₃)
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Position δC (ppm) δH (ppm, J in Hz)

1 39.5 (t) 1.45 (m), 1.65 (m)

2 18.4 (t) 1.55 (m)

3 42.1 (t) 1.40 (m)

4 33.5 (s)

5 55.4 (d) 1.85 (m)

6 24.5 (t) 2.10 (m)

7 125.0 (d) 5.79 (br s)

8 135.5 (s)

9 72.8 (s)

10 39.9 (s)

11 65.2 (t) 4.15 (d, 12.0), 4.22 (d, 12.0)

12 68.9 (t) 3.67 (d, 11.5), 3.69 (d, 11.5)

13 33.5 (q) 1.09 (s)

14 21.7 (q) 0.99 (s)

15 14.6 (q) 1.16 (s)

Data extracted from Ding JH,

et al. J Asian Nat Prod Res.

2017 Aug;19(8):780-785.[2]

Biological Activity
12-Hydroxyalbrassitriol, along with its co-isolated analogs, was evaluated for its cytotoxic

effects against a panel of five human cancer cell lines.

Cytotoxicity Assay
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The in vitro cytotoxicity of 12-Hydroxyalbrassitriol was assessed using the Sulforhodamine B

(SRB) assay. This method determines cell density based on the measurement of cellular

protein content.

Table 3: Cytotoxicity of 12-Hydroxyalbrassitriol against Human Cancer Cell Lines (IC₅₀ in µM)

Cell Line HL-60 SMMC-7721 A-549 MCF-7 SW480

12-

Hydroxyalbra

ssitriol

> 40 > 40 > 40 > 40 > 40

Cisplatin

(Positive

Control)

3.2 8.5 10.1 12.5 11.8

Data

extracted

from Ding JH,

et al. J Asian

Nat Prod

Res. 2017

Aug;19(8):78

0-785.[2]

The results indicate that 12-Hydroxyalbrassitriol did not exhibit significant cytotoxic activity

against the tested human cancer cell lines at concentrations up to 40 µM.[2]

Experimental Protocols
Isolation and Purification of 12-Hydroxyalbrassitriol
The following workflow outlines the general procedure for the isolation of 12-
Hydroxyalbrassitriol from Penicillium sp. cultures.
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Fungal Cultivation and Extraction

Chromatographic Separation

Inoculation of Penicillium sp. on PDA medium

Solid-state fermentation on rice medium

Extraction with EtOAc

Silica gel column chromatography

Crude Extract

Sephadex LH-20 column chromatography

Preparative HPLC

12-Hydroxyalbrassitriol

Pure 12-Hydroxyalbrassitriol

Click to download full resolution via product page

Figure 1. General workflow for the isolation of 12-Hydroxyalbrassitriol.

Structure Elucidation
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The determination of the chemical structure of 12-Hydroxyalbrassitriol involved a series of

spectroscopic analyses.

Pure Isolate

HRESIMS 1D NMR (¹H, ¹³C, DEPT) 2D NMR (COSY, HSQC, HMBC)

Determination of Molecular Formula Identification of Functional Groups and Carbon Skeleton Establishment of Connectivity and Relative Stereochemistry

Final Structure of 12-Hydroxyalbrassitriol

Click to download full resolution via product page

Figure 2. Logical flow for the structure elucidation of 12-Hydroxyalbrassitriol.

Cytotoxicity Assay (SRB Method)
The following protocol details the steps for assessing the in vitro cytotoxicity of 12-
Hydroxyalbrassitriol.

Cell Culture: Human cancer cell lines (HL-60, SMMC-7721, A-549, MCF-7, and SW480) are

maintained in appropriate culture medium supplemented with fetal bovine serum and

antibiotics.

Cell Seeding: Cells are seeded into 96-well plates at an optimal density and allowed to

adhere overnight.

Compound Treatment: The cells are treated with various concentrations of 12-
Hydroxyalbrassitriol (and a positive control, such as cisplatin) for a specified incubation

period (e.g., 72 hours).
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Cell Fixation: The cells are fixed with trichloroacetic acid (TCA).

Staining: The fixed cells are stained with Sulforhodamine B (SRB) solution.

Washing: Unbound dye is removed by washing with acetic acid.

Solubilization: The protein-bound dye is solubilized with a Tris base solution.

Absorbance Reading: The absorbance is measured at a specific wavelength (e.g., 515 nm)

using a microplate reader.

Data Analysis: The IC₅₀ value, the concentration of the compound that inhibits cell growth by

50%, is calculated from the dose-response curve.

Conclusion
12-Hydroxyalbrassitriol is a drimane sesquiterpenoid with a well-characterized chemical

structure. While the initial screening for cytotoxicity against five human cancer cell lines did not

show significant activity, the drimane scaffold is a known pharmacophore for a wide range of

other biological effects, including anti-inflammatory, antimicrobial, and antifungal activities.[4][5]

Further investigation into the broader biological profile of 12-Hydroxyalbrassitriol is warranted

to explore its full therapeutic potential. The detailed structural and experimental data provided

in this guide serve as a valuable resource for researchers in natural product chemistry,

medicinal chemistry, and drug discovery who are interested in this class of compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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